Disodium citrate
Cat. No. B093818
Key on ui cas rn:
144-33-2
M. Wt: 238.10 g/mol
InChI Key: CEYULKASIQJZGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08475759B2
Procedure details
The reaction between the solid acid and effervescent agent is an acid base reaction. For example, the reaction between citric acid and sodium bicarbonate produces water, carbon dioxide, sodium hydrogen citrate, and sodium citrate. Normally this acid base reaction would take place in an aqueous medium, however the aqueous reaction is rather quick and the carbon dioxide is released within minutes. The inventors have found that the addition of a deliquescent agent to an effervescent agent and a solid acid promotes the acid base reaction and slowly maintains the reaction by drawing water from the atmosphere to supplement the water generated in the reaction.
Name
carbon dioxide
Name
sodium hydrogen citrate
Name
sodium citrate
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:13])(=[O:12])[CH2:2][C:3]([CH2:8][C:9]([OH:11])=[O:10])([C:5]([OH:7])=[O:6])[OH:4].C(=O)(O)[O-].[Na+:18]>O>[C:5](=[O:7])=[O:6].[C:1]([OH:13])(=[O:12])[CH2:2][C:3]([CH2:8][C:9]([O-:11])=[O:10])([C:5]([O-:7])=[O:6])[OH:4].[Na+:18].[Na+:18].[C:1]([O-:13])(=[O:12])[CH2:2][C:3]([CH2:8][C:9]([O-:11])=[O:10])([C:5]([O-:7])=[O:6])[OH:4].[Na+:18].[Na+:18].[Na+:18] |f:1.2,5.6.7,8.9.10.11|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CC(O)(C(=O)O)CC(=O)O)(=O)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction between the solid acid and effervescent agent
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CUSTOM
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Type
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CUSTOM
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Details
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an acid base reaction
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Outcomes
Product
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Name
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carbon dioxide
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Type
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product
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Smiles
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C(=O)=O
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Name
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sodium hydrogen citrate
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Type
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product
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Smiles
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C(CC(O)(C(=O)[O-])CC(=O)[O-])(=O)O.[Na+].[Na+]
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Name
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sodium citrate
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Type
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product
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Smiles
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C(CC(O)(C(=O)[O-])CC(=O)[O-])(=O)[O-].[Na+].[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
